Cas no 520-28-5 (Tectochrysin)

Tectochrysin is a naturally occurring flavonoid compound, primarily derived from plants such as Alpinia oxyphylla and Scutellaria baicalensis. It exhibits notable biological activities, including anti-inflammatory, antioxidant, and potential anticancer properties. Structurally, it is a methylated derivative of chrysin, which enhances its metabolic stability and bioavailability compared to its parent compound. Tectochrysin has been studied for its ability to modulate signaling pathways such as NF-κB and MAPK, making it relevant in pharmacological research. Its lipophilic nature allows for improved cellular uptake, facilitating investigations into therapeutic applications. The compound is commonly used in biochemical assays and as a reference standard in analytical studies.
Tectochrysin structure
Tectochrysin structure
Product Name:Tectochrysin
CAS No:520-28-5
MF:C16H12O4
MW:268.264084815979
MDL:MFCD00016945
CID:372166
PubChem ID:5281954
Update Time:2025-05-24

Tectochrysin Chemical and Physical Properties

Names and Identifiers

    • 5-Hydroxy-7-methoxy-2-phenyl-4H-chromen-4-one
    • Tectochrysin
    • 4H-1-Benzopyran-4-one,5-hydroxy-7-methoxy-2-phenyl-
    • 5-hydroxy-7-methoxy-2-phenylchromen-4-one
    • METHYL CHRYSIN
    • TECTOCHRYSIN(RG)
    • 4H-1-Benzopyran-4-one,5-hydroxy-7-methoxy-2-phenyl
    • 5-hydroxy-7-methoxy-flavone
    • 5-OH-7-methoxyflavone
    • 7-Methoxy-5-hydroxyflavone
    • 7-methoxycrysin
    • 7-O-methylchrysin
    • Flavone,5-hydroxy-7-methoxy
    • Techtochrysin
    • 5-Hydroxy-7-methoxyflavone
    • [ "5-Hydroxy-7-methoxyflavone" ]
    • DTXSID40199962
    • Oprea1_023530
    • CCG-43780
    • UNII-9UBO28W2AK
    • AC-35028
    • Techtochrysin;NSC 80687
    • Flavone, 5-hydroxy-7-methoxy-
    • HY-14592
    • MLS001049041
    • HMS2267G17
    • CHEMBL164841
    • 5-Hydroxy-7-methylflavone; 7-O-Methylchrysin; Tectochrysine
    • Tecto-chrysin
    • CS-0003465
    • NSC-80687
    • NCGC00017176-02
    • 2-PHENYL-5-HYDROXY-7-METHOXYCHROMONE
    • SR-01000402578
    • 4H-1-Benzopyran-4-one, 5-hydroxy-7-methoxy-2-phenyl-
    • s3256
    • 5-Hydroxy-7-methoxy-2-phenyl-4H-chromen-4-one #
    • SCHEMBL249043
    • AB00637079-07
    • VU0254572-3
    • CHEBI:9426
    • TNP00038
    • Maybridge3_003219
    • LMPK12110190
    • 5-Hydroxy-7-methoxy-2-phenyl-chromen-4-one
    • SR-01000402578-1
    • 5-hydroxy-7-methoxy-2-phenyl-4H-1-benzopyran-4-one
    • Techtochrysine
    • BDBM50423793
    • AKOS000522399
    • SMR000387029
    • 9UBO28W2AK
    • SR-01000402578-2
    • NSC 80687
    • NCGC00017176-03
    • NSC80687
    • FT-0632277
    • NCGC00142540-01
    • IDI1_014606
    • MFCD00016945
    • Q3516969
    • BS-48960
    • MLS000697658
    • F3097-0487
    • A828895
    • HMS1440C07
    • NCGC00017176-01
    • 5-Hydroxy-7-methoxy-2-phenyl-chromen-4-one;Tectochrysin
    • Oprea1_215176
    • 520-28-5
    • 5-Hydroxy 7-methoxyflavone
    • MLSMR
    • 7-Methylchrysin
    • 4H-1-Benzopyran-4-one, 5-hydroxy-7-methoxy-2-phenyl-(9CI)
    • DB-052063
    • DTXCID00122453
    • STK078936
    • Flavone, 5-hydroxy-7-methoxy-(8CI)
    • MDL: MFCD00016945
    • Inchi: 1S/C16H12O4/c1-19-11-7-12(17)16-13(18)9-14(20-15(16)8-11)10-5-3-2-4-6-10/h2-9,17H,1H3
    • InChI Key: IRZVHDLBAYNPCT-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C2C(=CC(=CC1=2)OC)O)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 268.07400
  • Monoisotopic Mass: 268.073559
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing
  • Molecular Weight: 268.26

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.329
  • Melting Point: 166-168°C
  • Boiling Point: 487.4 ℃ at 760 mmHg
  • Flash Point: 186.8 °C
  • Refractive Index: 1.641
  • PSA: 59.67000
  • LogP: 3.17420
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

Tectochrysin Security Information

Tectochrysin Customs Data

  • HS CODE:2914509090
  • Customs Data:

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Tectochrysin Pricemore >>

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Additional information on Tectochrysin

Tectochrysin: A Comprehensive Overview

Tectochrysin, also known by its CAS number 520-28-5, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, which belongs to the class of flavonoids, is a naturally occurring plant secondary metabolite with a wide range of biological activities. Recent studies have highlighted its role in various fields, including pharmacology, nutrition, and cosmetics, making it a subject of intense research interest.

The chemical structure of Tectochrysin is characterized by a flavonoid skeleton, which consists of two aromatic rings connected by a heterocyclic ring. This structure contributes to its stability and bioavailability, making it an ideal candidate for various applications. The CAS number 520-28-5 serves as a unique identifier for this compound in chemical databases, ensuring accurate identification and referencing in scientific literature.

One of the most notable aspects of Tectochrysin is its potent antioxidant activity. Recent research has demonstrated that it can effectively scavenge free radicals, thereby protecting cells from oxidative damage. This property has led to its exploration as a potential ingredient in skincare products aimed at combating signs of aging and environmental stress. Additionally, Tectochrysin has shown anti-inflammatory properties, which could be beneficial in the development of treatments for inflammatory diseases such as arthritis and cardiovascular disorders.

The biological activity of Tectochrysin is not limited to its antioxidant and anti-inflammatory effects. Studies have also revealed its potential as an anticancer agent. Preclinical experiments have shown that Tectochrysin can induce apoptosis in cancer cells while sparing normal cells, suggesting a promising avenue for cancer therapy. Furthermore, its ability to modulate cellular signaling pathways involved in cancer progression makes it a valuable compound for further investigation.

In terms of applications, Tectochrysin has found use in the food industry as a natural food additive due to its ability to enhance flavor and color stability. Its presence in various herbal teas and dietary supplements has also contributed to its popularity as a health-promoting ingredient. The CAS number 520-28-5 plays a crucial role in ensuring the authenticity and quality of Tectochrysin products available in the market.

Recent advancements in analytical techniques have enabled researchers to better understand the pharmacokinetics and bioavailability of Tectochrysin. Studies using high-performance liquid chromatography (HPLC) and mass spectrometry have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are essential for optimizing its therapeutic potential and ensuring safe usage in pharmaceutical formulations.

In conclusion, Tectochrysin (CAS number 520-28-5) is a versatile compound with a wealth of biological activities and applications. Its role as an antioxidant, anti-inflammatory agent, and potential anticancer drug positions it as a valuable asset in various industries. As research continues to uncover new insights into its properties and mechanisms of action, Tectochrysin is poised to play an even greater role in advancing human health and well-being.

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